Cas no 2580295-66-3 (methyl (4E)-1,2,3,6,7,8-hexahydroazocine-4-carboxylate)

• Product Name: methyl (4E)-1,2,3,6,7,8-hexahydroazocine-4-carboxylate
• CAS No: 2580295-66-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5662804
• PubChem ID: 165895421
• Update Time: 2025-05-20

methyl (4E)-1,2,3,6,7,8-hexahydroazocine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580295-66-3
• methyl (4E)-1,2,3,6,7,8-hexahydroazocine-4-carboxylate
• EN300-27726887

• Inchi： 1S/C9H15NO2/c1-12-9(11)8-4-2-3-6-10-7-5-8/h4,10H,2-3,5-7H2,1H3/b8-4+
• InChI Key： GOEBZJNCQKNWBG-XBXARRHUSA-N
• SMILES： O(C)C(C1=CCCCNCC1)=O |t:3|

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl (4E)-1,2,3,6,7,8-hexahydroazocine-4-carboxylate

Comprehensive Overview of Methyl (4E)-1,2,3,6,7,8-hexahydroazocine-4-carboxylate (CAS No. 2580295-66-3)

Methyl (4E)-1,2,3,6,7,8-hexahydroazocine-4-carboxylate (CAS No. 2580295-66-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This molecule, characterized by its unique hexahydroazocine core and methyl carboxylate functional group, serves as a versatile intermediate in the synthesis of complex heterocyclic systems. Its structural features make it particularly valuable for drug discovery programs targeting neurological and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.

The compound's (4E)-configuration and eight-membered ring structure contribute to its conformational flexibility, a property highly sought after in modern medicinal chemistry. Researchers have demonstrated its utility in constructing pharmacophores for GPCR-targeted drugs, reflecting the growing pharmaceutical industry focus on G protein-coupled receptors (GPCRs) as therapeutic targets. Recent publications highlight its potential application in developing novel allosteric modulators, addressing the increasing demand for more selective drug candidates with fewer side effects.

From a synthetic chemistry perspective, methyl (4E)-1,2,3,6,7,8-hexahydroazocine-4-carboxylate offers several advantages. Its carboxylate ester moiety provides an excellent handle for further derivatization through standard transformations such as hydrolysis, reduction, or amidation. This adaptability makes it particularly valuable for combinatorial chemistry approaches and structure-activity relationship (SAR) studies. The compound's stability under various reaction conditions has been documented in multiple peer-reviewed journals, establishing it as a reliable building block for organic synthesis.

The growing interest in saturated nitrogen heterocycles within drug discovery has positioned this compound as a subject of numerous patent applications. Its structural similarity to bioactive natural products has led to investigations into its potential as a scaffold for antimicrobial and anti-inflammatory agents. These developments correspond with the pharmaceutical industry's response to global health challenges, including antimicrobial resistance (AMR) and chronic inflammatory conditions.

Analytical characterization of CAS No. 2580295-66-3 typically involves advanced techniques such as NMR spectroscopy (particularly 1H and 13C), mass spectrometry, and HPLC purity analysis. The compound's distinct spectral signatures have been thoroughly documented, facilitating its identification in complex reaction mixtures. These analytical protocols align with current quality by design (QbD) principles in pharmaceutical development, ensuring reproducibility in research applications.

In the context of green chemistry initiatives, synthetic routes to methyl (4E)-1,2,3,6,7,8-hexahydroazocine-4-carboxylate have been optimized to minimize environmental impact. Recent literature describes improved catalytic methods and solvent systems that reduce waste generation while maintaining high yields. These advancements respond to the chemical industry's increasing emphasis on sustainable synthesis and process intensification.

The compound's physicochemical properties, including its logP value and aqueous solubility, have been carefully characterized to support its use in drug discovery. These parameters are particularly relevant for researchers employing computer-aided drug design (CADD) approaches, where accurate property prediction is essential for virtual screening campaigns. The availability of this data facilitates the compound's integration into modern drug discovery pipelines.

Safety assessments of methyl (4E)-1,2,3,6,7,8-hexahydroazocine-4-carboxylate indicate it requires standard laboratory precautions for handling organic compounds. Material safety data sheets recommend proper personal protective equipment (PPE) and adequate ventilation when working with this material. These guidelines align with current laboratory safety standards and risk assessment protocols in chemical research facilities.

Looking forward, the scientific community anticipates expanded applications for this compound in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. Its structural features make it a promising candidate for these cutting-edge therapeutic modalities, which represent some of the most active areas in contemporary drug discovery research. Continued investigation of this compound will likely yield novel insights into heterocyclic chemistry and its pharmaceutical applications.